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Compound of Interest

Compound Name: trans-2,3-Epoxysuccinic acid

Cat. No.: B092029

An In-Depth Technical Guide to trans-2,3-Epoxysuccinic Acid: From Fungal Discovery to
Industrial Applications

Foreword

As a Senior Application Scientist, my experience has consistently shown that the journey of a
molecule from its initial discovery to its application is rarely linear. The story of trans-2,3-
epoxysuccinic acid is a prime example, weaving together mycology, stereospecific synthesis,
enzymology, and green chemistry. This guide is structured not as a rigid encyclopedia entry, but
as a narrative that follows the scientific inquiry itself—from the initial observation of a curious
fungal metabolite to its modern-day role as a cornerstone for biodegradable polymers and a
precursor to potent enzyme inhibitors. We will explore not just the "what" but the "why"—the
causal links behind experimental choices and the logical progression of its scientific
development. This document is intended for researchers and drug development professionals
who appreciate that a molecule's history is integral to understanding its potential.

Part 1: The Serendipitous Discovery in the Fungal
Kingdom

The initial discovery of epoxysuccinic acid was a classic case of curiosity-driven research into
microbial metabolism. In 1939, Japanese investigators Sakaguchi and colleagues first reported
the isolation of this uncommon organic acid from the culture filtrates of fungi they identified as
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Monilia formosa and a Penicillium species.[1] Their work marked the entry of this molecule into

the scientific literature.

Subsequent research confirmed its production by other flamentous fungi, most notably
Aspergillus fumigatus.[1][2][3] These early studies established that the naturally occurring
compound was the L-trans isomer, possessing the following structure:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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